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Suggested Alternatives for Finding Stability Data

To obtain the information you need, I suggest the following approaches:

Consult Regulatory Submissions: Detailed stability data is typically found in regulatory application

files. You may search for Nafithromycin (also known as WCK 4873) in the public assessment reports
of agencies like the European Medicines Agency (EMA) or the Central Drugs Standard Control

Organisation (CDSCO) in India, where the drug has been approved.
Review Scientific Literature: Conduct a targeted search on scientific databases such as PubMed or

Google Scholar for articles specifically on "Nafithromycin degradation," "Nafithromycin stability-
indicating method," or "forced degradation studies of Nafithromycin."

Apply General ICH Guidelines: In the absence of substance-specific data, you can reference the
general stability testing protocols for new drug substances and products as outlined in the ICH
Q1A(R2) and ICH Q1B guidelines [1]. The table below summarizes standard conditions for long-term
and accelerated stability studies, which are a cornerstone of these guidelines.

Study Type Storage Condition Minimum Time Period Covered at Submission

Long Term [1] 25°C ± 2°C / 60% RH ± 5% RH 12 months

Accelerated [1] 40°C ± 2°C / 75% RH ± 5% RH 6 months
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General Workflow for Stability Testing

The following diagram illustrates the general workflow for establishing a drug product's stability profile and

shelf life, based on standard industry practice. You can use this as a reference model for developing a

Nafithromycin-specific protocol.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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